Cas no 1807137-49-0 (4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid
• CAS No: 1807137-49-0
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4805874
• Update Time: 2025-05-23

4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid

• Inchi： 1S/C9H9F3N2O2/c10-5-3-14-6(1-7(15)16)8(9(11)12)4(5)2-13/h3,9H,1-2,13H2,(H,15,16)
• InChI Key： OSPCTGFQVXVDEN-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=NC=C(C=1CN)F)F

Computed Properties

• Exact Mass: 234.062
• Monoisotopic Mass: 234.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid

Comprehensive Overview of 4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid (CAS No. 1807137-49-0)

4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid (CAS No. 1807137-49-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its versatile reactivity and bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid has surged due to their applications in precision medicine and sustainable agriculture. A growing trend in AI-driven drug discovery has further highlighted the importance of such molecules, as computational models predict their interactions with biological targets with high accuracy. Searches for "fluoropyridine derivatives in drug design" and "CAS 1807137-49-0 applications" have spiked, reflecting the scientific community's interest in this compound.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid involves multi-step organic reactions, including fluorination and amination processes. Its acetic acid moiety provides a handle for further derivatization, enabling the creation of prodrugs or conjugates. This adaptability aligns with the current focus on "green chemistry" and "sustainable synthesis," as researchers seek eco-friendly routes to produce such high-value intermediates. The compound's pyridine core is also a hotspot for structure-activity relationship (SAR) studies, which are critical for optimizing drug candidates.

Beyond pharmaceuticals, 4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid has potential in agrochemicals, where its fluorine-rich structure could contribute to novel herbicides or pesticides with lower environmental impact. Queries like "fluoropyridines in crop protection" underscore the intersection of chemistry and agriculture. Additionally, its stability under physiological conditions makes it a candidate for diagnostic imaging probes, a topic gaining traction in medical research forums.

Quality control and analytical characterization of CAS No. 1807137-49-0 are paramount, with techniques such as HPLC, NMR, and mass spectrometry ensuring purity and consistency. The compound's spectral data and physicochemical properties are frequently searched by analytical chemists and regulatory professionals. As the industry moves toward "big data in chemistry," digitized profiles of such compounds are becoming essential for collaborative research.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-5-fluoropyridine-2-acetic acid represents a convergence of innovation in synthetic chemistry and applied sciences. Its relevance to drug development, agrochemical innovation, and material science positions it as a compound of enduring interest. With advancements in computational chemistry and high-throughput screening, the future applications of this molecule are bound to expand, addressing global challenges in health and sustainability.